Cas no 2319788-09-3 (2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide)

• Product Name: 2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide
• CAS No: 2319788-09-3
• MF: C₁₈H₁₉ClN₆O₂
• MW: 386.835461854935
• CID: 5327602
• Update Time: 2025-06-13

2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl)-2-(4-chloro-3-methylphenoxy)-N-methylacetamide
• 2-(4-chloro-3-methylphenoxy)-N-methyl-N-[1-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)azetidin-3-yl]acetamide
• 2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide

• Inchi： 1S/C18H19ClN6O2/c1-12-7-14(3-4-15(12)19)27-10-18(26)23(2)13-8-24(9-13)17-6-5-16-21-20-11-25(16)22-17/h3-7,11,13H,8-10H2,1-2H3
• InChI Key： FFDJDLSDJGQHPP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C)OCC(N(C)C1CN(C2C=CC3=NN=CN3N=2)C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 534
• XLogP3: 2.2
• Topological Polar Surface Area: 75.9

Additional information on 2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide

Comprehensive Analysis of 2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide (CAS No. 2319788-09-3)

The compound 2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide, with CAS No. 2319788-09-3, represents a sophisticated small molecule with significant potential in pharmaceutical and agrochemical research. Its intricate structure combines a triazolopyridazine core with an azetidine moiety, making it a subject of interest for drug discovery targeting kinase inhibition and metabolic regulation. Researchers are increasingly exploring its applications in precision medicine and sustainable agriculture, aligning with current trends in AI-driven drug design and green chemistry.

From a structural perspective, the 1,2,4-triazolo[4,3-b]pyridazine system in this compound exhibits remarkable hydrogen bonding capabilities, while the 4-chloro-3-methylphenoxy group contributes to enhanced lipophilicity. This balance between polarity and permeability makes CAS 2319788-09-3 particularly valuable for developing bioavailable therapeutics, addressing one of the most common challenges in modern medicinal chemistry. Recent computational studies suggest potential interactions with protein targets involved in inflammatory pathways, sparking discussions in drug repurposing forums.

The synthetic route to 2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide involves innovative click chemistry approaches, reflecting the growing demand for atom-efficient synthesis in pharmaceutical manufacturing. Analytical characterization typically employs advanced techniques like LC-MS/MS and 2D NMR, with particular attention to the stereochemistry of the azetidin-3-yl group. These methodologies align with the industry's shift toward quality by design (QbD) principles and continuous manufacturing processes.

In agrochemical applications, derivatives of CAS 2319788-09-3 have shown promise as plant growth regulators with unique modes of action. The chloro-methylphenoxy segment appears crucial for systemic movement in plants, while the triazolopyridazine component may interact with phytohormone pathways. This dual functionality positions the compound as a potential candidate for developing next-generation crop protection agents that address current challenges in sustainable farming and climate-resilient agriculture.

Recent patent analyses reveal growing intellectual property activity surrounding 1,2,4-triazolo[4,3-b]pyridazine derivatives, particularly in kinase inhibitor development. The specific substitution pattern in 2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide offers distinct advantages in target selectivity, reducing off-target effects that plague many small molecule drugs. This characteristic has attracted attention from researchers working on personalized cancer therapies and rare disease treatments.

Environmental fate studies indicate that CAS 2319788-09-3 undergoes biodegradation through cleavage of the acetamide bond, with half-lives varying significantly depending on soil composition. These findings contribute valuable data to the emerging field of green pharmaceutical chemistry, where benign by design principles are becoming increasingly important. The compound's eco-toxicological profile suggests it may represent a more sustainable alternative to certain persistent aromatic compounds currently used in various industries.

From a commercial perspective, the global market for triazolopyridazine-based compounds is projected to grow significantly, driven by demand in both pharmaceutical and agrochemical sectors. 2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide occupies a strategic position in this market due to its structural versatility. Current research focuses on developing more efficient scale-up processes and crystallization methods to improve yield and purity for industrial applications.

In analytical method development, the compound presents interesting challenges due to the presence of multiple chromophores and potential tautomeric forms. Recent advancements in UHPLC techniques have enabled better separation of closely related derivatives, supporting quality control in API manufacturing. The methylphenoxy group's distinctive UV signature facilitates detection at low concentrations, making it suitable for environmental monitoring applications where trace analysis is required.

The scientific community continues to explore novel derivatives of CAS 2319788-09-3, particularly through structure-activity relationship (SAR) studies. Early results suggest that modifications to the azetidin-3-yl moiety can dramatically alter pharmacokinetic properties without compromising target engagement. These findings are particularly relevant for researchers working on blood-brain barrier penetration and CNS drug development, where molecular flexibility plays a crucial role in success rates.

As regulatory landscapes evolve, compounds like 2-(4-chloro-3-methylphenoxy)-N-methyl-N-(1-{1,2,4triazolo4,3-bpyridazin-6-yl}azetidin-3-yl)acetamide benefit from thorough ADMET profiling early in development. The presence of both hydrogen bond acceptors and lipophilic domains in its structure creates an interesting case study for computational predictive models of drug-likeness. These aspects make it a valuable reference compound for academic and industrial researchers developing new cheminformatics tools and AI-based discovery platforms.